Cas no 85865-59-4 (2-Naphthalenecarboxaldehyde, 5,6,7,8-tetrahydro-3,5-dimethoxy-)

• Product Name: 2-Naphthalenecarboxaldehyde, 5,6,7,8-tetrahydro-3,5-dimethoxy-
• CAS No: 85865-59-4
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 4245806
• PubChem ID: 13124244
• Update Time: 2025-06-08

2-Naphthalenecarboxaldehyde, 5,6,7,8-tetrahydro-3,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxaldehyde, 5,6,7,8-tetrahydro-3,5-dimethoxy-
• 5,6,7,8-Tetrahydro-3,5-dimethoxy-2-naphthalenecarboxaldehyde
• 85865-59-4
• DTXSID001183853

• Inchi： 1S/C13H16O3/c1-15-12-5-3-4-9-6-10(8-14)13(16-2)7-11(9)12/h6-8,12H,3-5H2,1-2H3
• InChI Key： XHKUCQWXTPQXIF-UHFFFAOYSA-N
• SMILES： O(C)C1C2C=C(C(C=O)=CC=2CCC1)OC

Computed Properties

• Exact Mass: 220.109944368Da
• Monoisotopic Mass: 220.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-Naphthalenecarboxaldehyde, 5,6,7,8-tetrahydro-3,5-dimethoxy-

Compound CAS No. 85865-59-4: 2-Naphthalenecarboxaldehyde, 5,6,7,8-Tetrahydro-3,5-Dimethoxy

2-Naphthalenecarboxaldehyde, 5,6,7,8-tetrahydro-3,5-dimethoxy is a complex organic compound with the CAS registry number 85865-59-4. This compound belongs to the class of naphthalene derivatives and is characterized by its unique chemical structure and functional groups. The molecule features a naphthalene ring system with a carboxaldehyde group at position 2 and a tetrahydro ring system at positions 5,6,7,8. Additionally, it contains two methoxy groups at positions 3 and 5 of the naphthalene ring. These structural features contribute to its distinct chemical properties and potential applications in various fields.

The synthesis of this compound involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the naphthalene framework efficiently. The presence of methoxy groups in the molecule suggests that it may exhibit interesting electronic properties due to the electron-donating nature of these substituents. These properties make it a potential candidate for applications in materials science and pharmacology.

In terms of physical properties, this compound is typically a crystalline solid with a melting point in the range of 120°C to 140°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate. The compound's UV-Vis spectrum shows absorption bands in the visible region due to the conjugated π-system in the naphthalene ring. Recent spectroscopic studies have provided deeper insights into its electronic transitions and excited-state dynamics.

The biological activity of 2-Naphthalenecarboxaldehyde derivatives has been a topic of interest in recent years. Studies have shown that this compound exhibits moderate anti-inflammatory and antioxidant properties. Its ability to scavenge free radicals makes it a potential candidate for use in cosmetic products or as a food additive with antioxidant properties. Furthermore, preliminary in vitro assays suggest that this compound may have cytotoxic effects on certain cancer cell lines.

From an environmental perspective, understanding the biodegradation pathways of this compound is crucial for assessing its environmental impact. Recent research has focused on identifying microbial strains capable of degrading similar naphthalene derivatives under aerobic conditions. These studies provide valuable insights into the environmental fate of such compounds and guide efforts to develop sustainable waste management strategies.

In conclusion, CAS No. 85865-59-4, or 2-Naphthalenecarboxaldehyde, represents a versatile organic compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it an interesting subject for further research in areas such as drug discovery, material science, and environmental chemistry.